Cas no 1361836-13-6 (3-Cyano-4-methyl-5-(trifluoromethoxy)pyridine)

• Product Name: 3-Cyano-4-methyl-5-(trifluoromethoxy)pyridine
• CAS No: 1361836-13-6
• MF: C₈H₅F₃N₂O
• MW: 202.133311986923
• CID: 4911806
• Update Time: 2025-06-13

3-Cyano-4-methyl-5-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-4-methyl-5-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H5F3N2O/c1-5-6(2-12)3-13-4-7(5)14-8(9,10)11/h3-4H,1H3
• InChI Key： FSUASZMSUKSTLU-UHFFFAOYSA-N
• SMILES： FC(OC1C=NC=C(C#N)C=1C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 245
• XLogP3: 2.1
• Topological Polar Surface Area: 45.9

Additional information on 3-Cyano-4-methyl-5-(trifluoromethoxy)pyridine

Introduction to 3-Cyano-4-methyl-5-(trifluoromethoxy)pyridine (CAS No. 1361836-13-6)

3-Cyano-4-methyl-5-(trifluoromethoxy)pyridine, identified by the CAS number 1361836-13-6, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and utility in synthetic chemistry. The structural features of 3-Cyano-4-methyl-5-(trifluoromethoxy)pyridine, particularly the presence of a cyano group, a methyl substituent, and a trifluoromethoxy group, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The cyano group in the molecule introduces a polar site that can participate in hydrogen bonding and coordinate with metal ions, enhancing its solubility in polar solvents and facilitating its use in solution-phase reactions. The methyl group at the 4-position provides steric hindrance and influences the electronic distribution of the pyridine ring, affecting its reactivity in nucleophilic substitution reactions. The trifluoromethoxy group, located at the 5-position, is a key feature that imparts electron-withdrawing effects through the inductive effect of fluorine atoms, thereby modulating the acidity and basicity of the pyridine nitrogen. This combination of functional groups makes 3-Cyano-4-methyl-5-(trifluoromethoxy)pyridine a versatile building block for constructing more complex molecular architectures.

In recent years, 3-Cyano-4-methyl-5-(trifluoromethoxy)pyridine has been extensively studied for its potential applications in drug discovery and development. The trifluoromethoxy group, in particular, is known to enhance metabolic stability and binding affinity towards biological targets, making it a preferred moiety in medicinal chemistry. For instance, derivatives of this compound have been explored as inhibitors of enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Preliminary studies have demonstrated that modifications around the pyridine core can lead to compounds with improved selectivity and potency against these enzymes, suggesting their therapeutic potential in managing chronic inflammatory diseases.

Moreover, the cyano group has been utilized as a handle for further functionalization through reduction or nucleophilic addition reactions. This flexibility allows chemists to introduce additional pharmacophores or modify existing ones, enabling the rapid assembly of novel drug candidates. The methyl group at the 4-position also plays a crucial role in fine-tuning the pharmacokinetic properties of derivatives by influencing their lipophilicity and metabolic clearance rates. These attributes have made 3-Cyano-4-methyl-5-(trifluoromethoxy)pyridine a popular scaffold for high-throughput screening campaigns aimed at identifying new bioactive molecules.

Recent advancements in computational chemistry have further enhanced the utility of 3-Cyano-4-methyl-5-(trifluoromethoxy)pyridine as a starting material. Molecular modeling studies have revealed that this compound can adopt multiple conformations depending on its environment, which can be exploited to optimize its interactions with biological targets. For example, simulations have shown that certain derivatives exhibit enhanced binding affinity to protein kinases by optimizing the orientation of the pyridine ring relative to the active site. These insights have guided experimental efforts towards designing more effective kinase inhibitors for oncology applications.

The agrochemical industry has also recognized the potential of 3-Cyano-4-methyl-5-(trifluoromethoxy)pyridine as a precursor for developing novel pesticides and herbicides. Pyridine-based compounds are well-documented for their efficacy against pests and weeds due to their ability to disrupt essential biological processes. Researchers have synthesized various derivatives of this compound that exhibit herbicidal activity by inhibiting key enzymes involved in plant growth regulation. Additionally, modifications aimed at enhancing environmental stability have led to formulations with prolonged activity and reduced toxicity to non-target organisms.

In conclusion, 3-Cyano-4-methyl-5-(trifluoromethoxy)pyridine (CAS No. 1361836-13-6) is a multifaceted compound with significant applications across pharmaceuticals and agrochemicals. Its unique structural features enable diverse chemical modifications, making it an invaluable intermediate for synthesizing bioactive molecules with tailored properties. As research continues to uncover new therapeutic targets and sustainable agricultural solutions, compounds derived from 3-Cyano-4-methyl-5-(trifluoromethoxy)pyridine are poised to play an increasingly important role in addressing global challenges related to health and food security.